4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one

• Molecular Formula: C8H14N2OS
• Molecular Weight: 186.28 g/mol
• IUPAC Name: 4-methyl-1-thia-4,9-diazaspiro[4.5]decan-3-one
• InChI: InChI=1S/C8H14N2OS/c1-10-7(11)5-12-8(10)3-2-4-9-6-8/h9H,2-6H2,1H3
• InChI Key: QVHYJXOFCNWXQB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)CSC12CCCNC2

Description

4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one is a spirocyclic compound featuring a thiazolidinone ring fused to a cyclohexane moiety, with nitrogen atoms at positions 4 and 6. The methyl group at position 4 and the spiro-junction at C4 and C7 introduce steric and electronic modifications that influence its physicochemical and biological properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one typically involves a multi-step process. One common method includes the one-pot three-component condensation of N-benzylpiperidone, an appropriate amine, and thioglycolic acid in toluene under reflux conditions. A Dean-Stark trap is used to remove water during the reaction .

Industrial Production Methods

While specific industrial production methods for 4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one are not widely documented, the general approach would likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for higher yields and purity, as well as ensuring cost-effectiveness and safety in an industrial setting.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one can undergo various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen or add hydrogen to the compound.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Common reducing agents include lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄).

Substitution: Various nucleophiles and electrophiles can be used depending on the desired substitution.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce thiols or amines.

Scientific Research Applications

4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules.

Biology: It is studied for its potential biological activities, including anti-ulcer properties.

Medicine: It has been investigated for its therapeutic potential, particularly in treating ulcers.

Industry: It may be used in the development of new pharmaceuticals and other chemical products.

Mechanism of Action

The mechanism of action of 4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one involves its interaction with specific molecular targets and pathways. For instance, its anti-ulcer activity is believed to be due to its ability to inhibit gastric acid secretion and protect the gastric mucosa . The exact molecular targets and pathways, however, require further research to be fully elucidated.

Comparison with Similar Compounds

Structural and Functional Comparisons

Core Structural Variations

4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one

• Molecular Formula : Likely C₉H₁₃N₂OS (inferred from analogs).
• Key Features: Spirojunction between thiazolidinone (positions 1, 4, 7) and cyclohexane. Methyl substituent at position 4. Two nitrogen atoms at positions 4 and 7.

Analog 1 : 4-(4-Fluorophenyl)-1-thia-4-azaspiro[4.5]decan-3-one ()**

• Molecular Formula: C₁₅H₁₅FNOS.
• Key Features :
  • Aryl substituent (4-fluorophenyl) at position 4.
  • Single nitrogen at position 4.

Analog 2 : 8-Methyl-1-thia-4,8-diazaspiro[4.5]decan-3-one 1,1-dioxide ()**

• Molecular Formula : C₈H₁₄N₂O₃S.
• Key Features: Sulfone group (1,1-dioxide) on the thiazolidinone ring. Methyl group at position 8.
• Impact: The sulfone group increases polarity and hydrogen-bonding capacity, altering solubility and bioavailability compared to the non-oxidized target compound .

Physicochemical Properties

Compound	Melting Point (°C)	IR (C=O stretch, cm⁻¹)	Key NMR Signals (δ, ppm)
4-Methyl-1-thia-4,7-diazaspiro[...]	Not reported	~1670–1680 (inferred)	Methyl: ~0.85–0.88 (singlet)
4-(4-Fluorophenyl)-1-thia-4-azaspiro[...]	125–126	1677	CH₃: 0.86 (d, J=6.4 Hz); CH₂: 3.37
8-Methyl-1,1-dioxide derivative	Not reported	Not reported	Spiro-C: δ 73.35 (¹³C)

Key Observations :

• The methyl group in the target compound and Analog 1 produces distinct singlet/doublet signals in NMR, aiding structural differentiation.
• Aryl substituents (e.g., 4-fluorophenyl) elevate melting points due to enhanced intermolecular interactions .

Antimicrobial Activity

• Analog 4 : 2-Arylidine-1-thia-4-azaspiro[4.5]decan-3-ones (e.g., 5a–f) showed moderate activity against S. aureus and E. coli (MIC ~50 mg/mL) .
• Analog 5: Bis-spirothiazolidinones (e.g., Compound 89–92) exhibited 100-fold higher cytotoxicity against HepG-2 cancer cells than normal cells, outperforming doxorubicin .

Implications for Target Compound :

Biological Activity

4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one is a synthetic compound that has garnered attention in medicinal chemistry due to its unique spirocyclic structure and potential biological activities. This article delves into its biological activity, synthesis, and potential therapeutic applications, supported by data tables and research findings.

Chemical Structure and Properties

The compound's chemical structure is characterized by the presence of a sulfur atom and two nitrogen atoms within a spiro framework. Its molecular formula is $C_8H_{12}N_2S$ with a molecular weight of approximately 168.26 g/mol. The compound is known for its stability and reactivity, which contribute to its biological activity.

Property	Value
Molecular Formula	C8H12N2S
Molecular Weight	168.26 g/mol
CAS Number	1432682-06-8

Anti-Ulcer Activity

Research has highlighted the potential of 4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one as an anti-ulcer agent . In vivo studies suggest that it exhibits activity comparable to established drugs such as omeprazole, primarily through mechanisms that involve the modulation of gastric acid secretion.

Mechanism of Action:
The compound likely interacts with specific enzymes or receptors involved in gastric acid production, leading to reduced secretion and promoting healing in ulcerated tissues. Molecular docking studies have been employed to elucidate these interactions, indicating a strong affinity for certain biological targets.

Anticonvulsant Activity

In addition to its anti-ulcer properties, derivatives of 4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one have been investigated for their anticonvulsant activity . A study evaluating various spirocyclic compounds demonstrated that some derivatives exhibited significant efficacy in seizure models, suggesting potential applications in epilepsy management.

Case Studies and Research Findings

• Anti-Ulcer Studies:
  • A study assessed the effectiveness of 4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one in reducing ulcer indices in animal models.
  • Results indicated a significant reduction in ulcer area compared to control groups treated with saline.
• Anticonvulsant Efficacy:
  • In a series of experiments involving maximal electroshock seizure (MES) assays, certain derivatives showed ED50 values significantly lower than those of traditional anticonvulsants like phenobarbital.
  • The most active derivative demonstrated complete protection against induced seizures at a low dosage.

Synthesis Methods

The synthesis of 4-Methyl-1-thia-4,7-diazaspiro[4.5]decan-3-one typically involves a one-pot three-component condensation reaction utilizing thioglycolic acid and suitable amines under reflux conditions. This method facilitates the formation of the desired spirocyclic structure efficiently.

Synthetic Route Overview

Step	Reagents	Conditions
Condensation Reaction	N-benzylpiperidone, thioglycolic acid	Reflux in toluene with Dean-Stark trap